Cas no 195062-59-0 (4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane structure
195062-59-0 structure
Product Name:4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
CAS No:195062-59-0
MF:C13H19BO2
MW:218.099764108658
MDL:MFCD06795658
CID:819849
PubChem ID:10704008
Update Time:2025-04-19

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
    • 2-Methylphenylboronic acid pinacol ester
    • 2-Tolylboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-(2-methylphenyl)-1,3,2-dioxaborolane
    • 2-Methylbenzeneboronic acid,pinacol ester
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)toluene
    • o-Tolylboronic Acid Pinacol Ester
    • 4,4,5,5-Tetramethyl-2-(o-tolyl)
    • 4,4,5,5-tetramethyl-2-o-tolyl-1,3,2-dioxaborolane
    • REF DUPL: 2-Methylphenylboronic acid pinacol ester
    • 2-METHYLPHENYLBORONIC ACID, PINACOL ESTER
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-methylphenyl)-
    • AMTB428
    • NUFSJKMRPYGNHV-UHFFFAOYSA-N
    • 2-Methylbenzeneboronic acid, pinacol ester
    • AS-2518
    • EN300-155802
    • SCHEMBL6686927
    • CS-W000893
    • DTXSID70443748
    • 2-Methylphenylboronic acid,pinacol ester
    • 2-methylphenylboronic acid, pinacol ester, AldrichCPR
    • C13H19BO2
    • AKOS015951135
    • T3195
    • MFCD06795658
    • SY051221
    • 195062-59-0
    • AB29189
    • MDL： MFCD06795658
    • Inchi： 1S/C13H19BO2/c1-10-8-6-7-9-11(10)14-15-12(2,3)13(4,5)16-14/h6-9H,1-5H3
    • InChI Key： NUFSJKMRPYGNHV-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=CC=2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 218.14800
  • Monoisotopic Mass: 218.1478100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: No data available
  • Density: 0.986
  • Melting Point: No data available
  • Boiling Point: 303.1±21.0 °C at 760 mmHg
  • Flash Point: 137.1±22.1 °C
  • Refractive Index: 1.491
  • PSA: 18.46000
  • LogP: 2.29420
  • λmax: 274(CH3CN)(lit.)

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Security Information

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162797-5G
4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
 195062-59-0 >97.0%(GC)
5g
 ¥122.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162797-1G
4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
 195062-59-0 >97.0%(GC)
1g
 ¥29.90 2023-08-31
Chemenu
CM133965-5g
4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
 195062-59-0 95+%
5g
 $88 2021-08-05
Chemenu
CM133965-25g
4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
 195062-59-0 95+%
25g
 $274 2021-08-05
Chemenu
CM133965-100g
4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
 195062-59-0 95+%
100g
 $764 2021-08-05
Alichem
A019138698-25g
4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
 195062-59-0 95%
25g
 $417.48 2023-09-02
Alichem
A019138698-100g
4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane
 195062-59-0 95%
100g
 $803.40 2023-09-02
TRC
M354338-10mg
2-Methylphenylboronic Acid Pinacol Ester
 195062-59-0
10mg
 $ 50.00 2022-06-03
TRC
M354338-50mg
2-Methylphenylboronic Acid Pinacol Ester
 195062-59-0
50mg
 $ 65.00 2022-06-03
TRC
M354338-100mg
2-Methylphenylboronic Acid Pinacol Ester
 195062-59-0
100mg
 $ 80.00 2022-06-03

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Production Method

4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane Related Literature

Related Categories

195062-59-0 (4,4,5,5-Tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited